Cas no 868153-87-1 (N-(4-acetamidophenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide)

• Product Name: N-(4-acetamidophenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• CAS No: 868153-87-1
• MF: C₁₈H₂₀N₂O₂S
• MW: 328.428603172302
• CID: 5778694
• PubChem ID: 6914902
• Update Time: 2025-06-08

N-(4-acetamidophenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 868153-87-1
• N-(4-acetamidophenyl)-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide
• AKOS016148901
• AKOS002310595
• N-(4-acetamidophenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• SR-01000014684-1
• STL023005
• SR-01000014684
• F1736-0282
• N-[4-(acetylamino)phenyl]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• Inchi： 1S/C18H20N2O2S/c1-11-3-8-15-16(10-23-17(15)9-11)18(22)20-14-6-4-13(5-7-14)19-12(2)21/h4-7,10-11H,3,8-9H2,1-2H3,(H,19,21)(H,20,22)
• InChI Key： WSTHONGBVOXMJF-UHFFFAOYSA-N
• SMILES： S1C=C(C(NC2C=CC(=CC=2)NC(C)=O)=O)C2=C1CC(C)CC2

Computed Properties

• Exact Mass: 328.12454906g/mol
• Monoisotopic Mass: 328.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 86.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-acetamidophenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

Comprehensive Overview of N-(4-acetamidophenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 868153-87-1)

N-(4-acetamidophenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 868153-87-1) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound, often referred to by its chemical name or CAS number, belongs to the class of benzothiophene derivatives, which are known for their diverse biological activities. Researchers and industry professionals frequently search for information on its synthesis, mechanism of action, and applications in drug discovery, making it a topic of interest in modern medicinal chemistry.

The molecular structure of N-(4-acetamidophenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide combines a tetrahydrobenzothiophene core with an acetamidophenyl moiety, which contributes to its potential as a bioactive molecule. Recent studies have explored its role in modulating specific enzyme pathways and receptor interactions, aligning with current trends in targeted therapy and precision medicine. These aspects are particularly relevant to researchers investigating small-molecule inhibitors or signal transduction modulators, as highlighted in recent publications and patent filings.

In the context of drug development, this compound has been evaluated for its pharmacokinetic properties, including solubility, stability, and metabolic profile. Such data are critical for optimizing its formulation and delivery systems, which are frequently searched topics in pharmaceutical forums. Additionally, its potential applications in neurodegenerative diseases and inflammatory disorders have been speculated, though further clinical validation is required. This aligns with the growing public interest in neuroprotection and anti-inflammatory agents, as evidenced by search engine trends.

From a synthetic chemistry perspective, the preparation of N-(4-acetamidophenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide involves multi-step organic reactions, including cyclization, acylation, and amide coupling. These processes are often discussed in academic circles and industrial settings, particularly in relation to green chemistry and sustainable synthesis—topics that resonate with environmentally conscious researchers. The compound's purification and analytical characterization (e.g., via HPLC, NMR, and mass spectrometry) are also frequently queried, reflecting the importance of quality control in chemical production.

Beyond its scientific significance, CAS No. 868153-87-1 has also been a subject of interest in intellectual property discussions, with several patents citing its derivatives for various applications. This underscores its commercial potential and relevance to pharmaceutical innovation. As the demand for novel therapeutic agents grows, compounds like this are likely to remain at the forefront of drug discovery efforts, bridging the gap between academic research and industrial application.

In summary, N-(4-acetamidophenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide represents a compelling case study in modern chemistry and pharmacology. Its structural complexity, combined with its potential biological activities, makes it a valuable subject for ongoing research. Whether you're a chemist exploring its synthetic routes, a biologist investigating its mechanisms, or a formulator optimizing its delivery, this compound offers rich opportunities for exploration and innovation.